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Compound of Interest

Compound Name: Chromium chloride

Cat. No.: B8817157 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Chromium (III) chloride, a pivotal compound in various scientific domains, exists in two

common forms: the anhydrous (CrCl₃) and the hexahydrate (CrCl₃·6H₂O). While chemically

related, their distinct physical and chemical properties lend them to specific applications,

particularly within research and drug development. This technical guide provides an in-depth

comparison of these two forms, offering quantitative data, experimental protocols, and visual

workflows to aid in their effective utilization.

Core Properties: A Comparative Analysis
The fundamental differences between anhydrous and hexahydrate chromium (III) chloride are

rooted in their structure and the presence of water of crystallization. The anhydrous form is a

purple solid, while the hexahydrate is a dark green crystalline substance.[1] This seemingly

simple difference in appearance belies significant variations in their solubility, reactivity, and

handling requirements.

Quantitative Data Summary
The following tables summarize the key quantitative properties of both anhydrous and

hexahydrate chromium (III) chloride, facilitating a direct comparison for experimental design

and material selection.

Table 1: Physical Properties
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Property
Chromium (III) Chloride
Anhydrous

Chromium (III) Chloride
Hexahydrate

Molecular Formula CrCl₃[2][3] CrCl₃·6H₂O[4]

Molecular Weight 158.36 g/mol [1] 266.45 g/mol

Appearance Purple solid/flakes Dark green crystals

Density 2.87 g/cm³ 1.76 g/cm³

Melting Point 1152 °C 83 °C

Boiling Point 1300 °C (decomposes) N/A

CAS Number 10025-73-7 10060-12-5

Table 2: Solubility and Stability

Property
Chromium (III) Chloride
Anhydrous

Chromium (III) Chloride
Hexahydrate

Solubility in Water Almost insoluble 58.5 g/100 mL (20 °C)

Solubility in Other Solvents
Insoluble in acetone, diethyl

ether, ethanol

Soluble in ethanol, slightly

soluble in acetone, insoluble in

ether

Hygroscopic Nature Highly hygroscopic Deliquescent crystals

Stability
Stable under recommended

storage conditions

Stable, but may be air-

sensitive

Chemical Reactivity and Applications
The difference in water content profoundly impacts the chemical reactivity of the two forms.

Anhydrous CrCl₃ is a Lewis acid and is often used as a precursor in organometallic chemistry

and as a catalyst in organic synthesis. Its insolubility in water can be advantageous in non-

aqueous reaction systems.
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In contrast, the hexahydrate form is readily soluble in water, forming a green solution. This

property makes it suitable for applications in aqueous systems, such as in the preparation of

other chromium compounds, as a mordant in the dyeing and tanning industries, and in

electroplating. The hexahydrate exists as different isomers in solution, with the most common

being [CrCl₂(H₂O)₄]Cl·2H₂O.

Experimental Protocols
Synthesis of Anhydrous Chromium (III) Chloride
The synthesis of anhydrous chromium (III) chloride can be achieved through several methods.

One common laboratory-scale procedure involves the dehydration of the hexahydrate form

using thionyl chloride.

Protocol: Dehydration of Chromium (III) Chloride Hexahydrate

Materials: Chromium (III) chloride hexahydrate (CrCl₃·6H₂O), thionyl chloride (SOCl₂).

Procedure: a. In a round-bottom flask equipped with a reflux condenser and a drying tube,

add finely pulverized chromium (III) chloride hexahydrate. b. Slowly add an excess of thionyl

chloride to the flask. c. Gently reflux the mixture on a water bath. The reaction is complete

when the evolution of hydrogen chloride and sulfur dioxide gases ceases, and the solid has

turned from green to violet. d. Distill off the excess thionyl chloride. e. Dry the resulting purple

solid under a stream of dry air or under reduced pressure to remove any residual thionyl

chloride.

Purification: The crude anhydrous chloride can be purified by sublimation in a stream of dry

chlorine gas.
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Synthesis of Anhydrous CrCl₃
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Workflow for the synthesis of anhydrous CrCl₃.

Synthesis of Chromium (III) Chloride Hexahydrate
The hexahydrate form can be prepared by the reaction of a chromium source with hydrochloric

acid.

Protocol: Synthesis from Chromic Anhydride

Materials: Chromic anhydride (CrO₃), distilled water, ethanol, hydrochloric acid (HCl).

Procedure: a. Dissolve chromic anhydride in water in a reaction vessel. b. Slowly add a small

amount of ethanol to pre-reduce the chromic anhydride. c. A mixture of hydrochloric acid and

the remaining ethanol is then slowly added to the reaction vessel. d. The reaction is allowed

to proceed with stirring for approximately one hour. e. The resulting solution is evaporated

and concentrated. f. The concentrated solution is then cooled to room temperature to allow

for crystallization. g. The crystals of chromium (III) chloride hexahydrate are collected by

centrifugal separation.
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Synthesis of CrCl₃·6H₂O
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8817157#chromium-chloride-anhydrous-vs-
hexahydrate-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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